Manoyl oxide

• Molecular Formula: C20H34O
• Molecular Weight: 290.5 g/mol
• InChI: InChI=1S/C20H34O/c1-7-18(4)13-9-16-19(5)12-8-11-17(2,3)15(19)10-14-20(16,6)21-18/h7,15-16H,1,8-14H2,2-6H3
• InChIKey: IGGWKHQYMAJOHK-UHFFFAOYSA-N

Manoyl Oxide Overview

Manoyl oxide (specifically the 13R-epimer) is a tricyclic labdane diterpenoid that serves as the first dedicated intermediate in the biosynthesis of forskolin, a high-value adenylate cyclase activator with established pharmaceutical applications in glaucoma and cardiovascular therapy [1]. Naturally occurring in plants of the Lamiaceae family (including Coleus forskohlii and Salvia species), this compound exhibits a characteristic 8,13-epoxy-labdane skeleton and is commercially available as a semi-synthetic product derived from sclareol oxidation or via engineered microbial fermentation [2].

1 Chiral Building BlockStereospecific (13R)-enantiomer for forskolin biosynthesis and labdane-derived probe synthesis

2 Biosynthetic IntermediateSole committed precursor to forskolin; supports microbial cell-factory and metabolic engineering workflows

3 Natural Product Analytical StandardChemotaxonomic marker for essential-oil QC and diterpenoid profiling in botanical extracts

• [1] Pateraki I, Andersen-Ranberg J, Hamberger B, Heskes AM, Martens HJ, Zerbe P, et al. Manoyl oxide (13R), the biosynthetic precursor of forskolin, is synthesized in specialized root cork cells in Coleus forskohlii. Plant Physiol. 2014;164(3):1222-36. View Source
• [2] Nielsen MT, Ranberg JA, Christensen U, Christensen HB, Harrison SJ, Olsen CE, et al. Microbial synthesis of the forskolin precursor manoyl oxide in an enantiomerically pure form. Appl Environ Microbiol. 2014;80(23):7258-65. View Source

Manoyl Oxide Substitution Risks

The scientific selection of manoyl oxide is critically constrained by stereochemical and functional group specificity. The (13R)-epimer is the exclusive substrate for the CYP76AH subfamily of cytochrome P450 enzymes that catalyze the initial C11-oxygenation step en route to forskolin; the (13S)-epimer (ent-13-epi-manoyl oxide) is not accepted by these enzymes, rendering epimeric mixtures ineffective for biosynthetic applications [1]. Furthermore, the presence or absence of hydroxyl groups at C3 and C6 dramatically alters both cytotoxic potency and antibacterial spectrum, as demonstrated by the 25-fold difference in MCF-7 cytotoxicity between sclareol (IC50 2.0 µM) and unmodified manoyl oxide (IC50 50 µM) [2]. Therefore, substituting manoyl oxide with other labdane diterpenoids without explicit comparative data introduces unacceptable variability in experimental outcomes and process yields.

This ProductManoyl oxide

Similar Labdane (Sclareol / Manool)Cytotoxicity profile may differ markedly; sclareol exhibits substantially lower IC50, which can confound cell-model endpoint interpretation

This Product(13R)-Manoyl oxide

Opposite Enantiomer / Epimer(13S)-epimer or racemate will not support forskolin biosynthesis; stereochemical-control context must be reviewed before substitution

This ProductManoyl oxide scaffold

Non-cyclic Diterpene AlcoholsUnique tricyclic ether enables selective derivatization pathways; sclareol or manool may not reproduce reported coupling chemistry

• [1] Forman V, Bjerg-Jensen N, Dyekjær JD, Møller BL, Pateraki I. Engineering of CYP76AH15 can improve activity and specificity towards forskolin biosynthesis in yeast. Microb Cell Fact. 2018;17(1):181. View Source
• [2] Gani I, Sofi ZI, Kaur G, Goswami A, Bhat KA. Hemisynthesis and cytotoxic evaluation of manoyl oxide analogs from sclareol: effect of two tertiary hydroxyls & Heck coupling on cytotoxicity. Nat Prod Res. 2025;39(19):5452-61. View Source

Manoyl Oxide Performance Comparison

Cytotoxicity vs. Sclareol in MCF-7 Cells

Manoyl oxide exhibits significantly lower cytotoxic activity than its precursor sclareol against the MCF-7 breast cancer cell line, a finding that directly informs selection based on desired therapeutic index or prodrug strategy. Sclareol demonstrates an IC50 of 2.0 µM, whereas manoyl oxide requires a 25-fold higher concentration (IC50 50 µM) to achieve equivalent cell growth inhibition [1]. This quantitative difference establishes that the two tertiary hydroxyl groups present in sclareol are critical determinants of cytotoxicity.

Cytotoxicity vs. Sclareol

Head-to-head

IC50 50 µMvs sclareol 2.0 µM

Cell-model endpoint review: lower intrinsic cytotoxicity supports baseline-scaffold selection

MCF-7 cell line; data to verify in target cell models

Evidence Dimension	In vitro cytotoxicity (IC50)
Target Compound Data	50 µM
Comparator Or Baseline	Sclareol: 2.0 µM
Quantified Difference	25-fold lower potency for manoyl oxide
Conditions	MCF-7 human breast cancer cell line; MTT assay after 48h exposure

Why This Matters

This 25-fold differential informs selection when lower cytotoxicity is desirable for non-anticancer applications (e.g., anti-inflammatory screening) or when manoyl oxide serves as a synthetic scaffold requiring further functionalization.

• [1] Gani I, Sofi ZI, Kaur G, Goswami A, Bhat KA. Hemisynthesis and cytotoxic evaluation of manoyl oxide analogs from sclareol: effect of two tertiary hydroxyls & Heck coupling on cytotoxicity. Nat Prod Res. 2025;39(19):5452-61. View Source

sPLA2 Inhibition vs. Labdane F2

The stereochemistry at C13 directly modulates antibacterial potency against Gram-positive bacteria. ent-13-epi-Manoyl oxide demonstrates superior antibacterial activity compared to its epimeric congener (manoyl oxide), with the epimeric ratio in natural mixtures proving to be a critical determinant of overall antimicrobial efficacy [1]. GC-MS analysis reveals a diagnostic difference in the m/z 275:257 ion intensity ratio, which is consistently lower in the ent-13-epi isomer, enabling precise quality control of epimeric composition in purchased material [2].

sPLA2 Inhibition Profile

Head-to-head

Manoyl oxide F1: no inhibition at 10⁻³ M
Labdane F2: inhibition observed

Supports selective eicosanoid modulator profiling; sPLA2 interference absent

In vitro sPLA2 assay; pathway-response context

Evidence Dimension	Antibacterial activity against Gram-positive strains
Target Compound Data	Lower relative activity compared to epimer
Comparator Or Baseline	ent-13-epi-Manoyl oxide: higher activity
Quantified Difference	Qualitative superiority of ent-13-epi isomer; m/z 275:257 ratio diagnostic (lower in ent-13-epi)
Conditions	Panel of Gram-positive bacteria including Staphylococcus aureus, Bacillus cereus, B. subtilis, B. anthracis, Micrococcus luteus

Why This Matters

Procurement of manoyl oxide with defined epimeric purity is essential for reproducible antibacterial assays; a product containing significant ent-13-epi contamination will overestimate activity and confound SAR studies.

• [1] Demetzos C, Kolocouris A, Anastasaki T. A simple and rapid method for the differentiation of C-13 manoyl oxide epimers in biologically important samples using GC-MS analysis supported with NMR spectroscopy and computational chemistry results. Bioorg Med Chem Lett. 2002;12(24):3605-9. View Source
• [2] Demetzos C, Kolocouris A, Anastasaki T. A simple and rapid method for the differentiation of C-13 manoyl oxide epimers in biologically important samples using GC-MS analysis supported with NMR spectroscopy and computational chemistry results. Bioorg Med Chem Lett. 2002;12(24):3605-9. View Source

Forskolin Precursor Stereospecificity

The production titer of 13R-manoyl oxide via heterologous biosynthesis in S. cerevisiae has been systematically improved through iterative pathway engineering, providing a benchmark for evaluating biotechnological supply alternatives. Starting from an initial titer of 2.3 mg/L, down-regulation of the competing squalene synthase (ERG9) via MET3 promoter replacement increased production to 45.2 mg/L, and subsequent fed-batch fermentation with glucose feeding achieved a final titer of 167.1 ± 5.2 mg/L [1]. This represents a 72.6-fold improvement over the baseline strain and demonstrates the compound's tractability for scaled bioproduction.

Forskolin Precursor Specificity

Class-level

(13R)-enantiomer exclusively yields forskolin; CfTPS2+CfTPS3 co-expression required

Stereochemical-control context: enantiomer identity determines biosynthetic outcome

Microbial titers: 10 mg/L (E. coli), 2.3 mg/L (S. cerevisiae)

Evidence Dimension	Production titer (mg/L)
Target Compound Data	167.1 ± 5.2 mg/L (optimized fed-batch)
Comparator Or Baseline	Initial titer: 2.3 mg/L; ERG9-downregulated: 45.2 mg/L
Quantified Difference	72.6-fold increase over baseline
Conditions	Saccharomyces cerevisiae engineered with CfTPS2 and CfTPS3 diterpene synthases; fed-batch fermentation with glucose feed strategy

Why This Matters

This quantitative trajectory validates 13R-manoyl oxide as a viable biotechnological target for scalable production, supporting procurement decisions for applications requiring gram-to-kilogram quantities (e.g., precursor for semisynthetic forskolin derivatives).

• [1] Zhang C, Liu J, Zhao F, Lu W. Stepwise increase in the production of 13R-manoyl oxide through metabolic engineering of Saccharomyces cerevisiae. Metab Eng. 2019;53:24-34. View Source

Antimicrobial Activity of 6α-Malonyloxy Derivatives

A novel zeolite catalyst–solvent system enables the one-step catalytic synthesis of manoyl oxide from sclareol with 90% yield at 135 °C and atmospheric pressure, a substantial improvement over traditional multi-step semisynthetic routes [1]. Prior to this development, high-yield, large-scale production of manoyl oxide over a zeolite catalyst was considered infeasible, limiting industrial accessibility of enantiopure material.

Antimicrobial Activity

Cross-study

6α-malonyloxy derivative: MIC 7–20 µg/mL (Gram-positive panel)

Antimicrobial screening context: reported MIC values support derivative profiling

7-strain panel; hemisynthetic derivatives also active vs C. neoformans, MRSA

Evidence Dimension	Synthetic yield
Target Compound Data	90% yield (zeolite-catalyzed one-step)
Comparator Or Baseline	Prior art: multi-step semisynthesis with lower overall yields; zeolite catalysis previously infeasible
Quantified Difference	90% yield achieved; previous zeolite approaches unsuccessful
Conditions	Zeolite catalyst–solvent system, 135 °C, atmospheric pressure

Why This Matters

A 90% single-step yield significantly reduces cost and improves supply chain reliability for manoyl oxide procurement, particularly for industrial-scale applications in fragrance (ambrox precursor) and pharmaceutical intermediate production.

• [1] Ajaikumar S, Pandarus V, Béland F, et al. Solvent-Driven Selectivity on the One-Step Catalytic Synthesis of Manoyl Oxide Based on a Novel and Sustainable 'Zeolite Catalyst–Solvent' System. Catal Lett. 2022;152(5):1345-55. View Source

Manoyl Oxide Applications

Forskolin Biosynthesis Precursor

Procure enantiomerically pure (13R)-manoyl oxide as the committed precursor for reconstruction of the forskolin biosynthetic pathway in heterologous hosts (e.g., engineered yeast). The 5.6-fold improvement in 11-oxo-13R-manoyl oxide titer achieved with the CYP76AH15 A99I variant confirms the compound's suitability as a substrate for further oxidative functionalization [1]. Only the 13R-epimer is accepted by CYP76AH subfamily enzymes; epimeric mixtures will fail to yield forskolin [2].

Low-Cytotoxicity Scaffold for Cancer SAR

Utilize manoyl oxide as a synthetic scaffold for Boron-Heck coupling and carbazate derivatization to generate analogs with enhanced cytotoxicity. Baseline cytotoxicity data (IC50 50 µM against MCF-7) provides a reference point for evaluating structural modifications [1]. The availability of manoyl oxide in high yield (90% via zeolite catalysis) from sclareol enables cost-effective analog library synthesis [2].

Selective Eicosanoid Modulator

Employ GC-MS analysis using the diagnostic m/z 275:257 ion intensity ratio to verify the epimeric composition of manoyl oxide purchased for antibacterial bioassays. The ratio is consistently lower in ent-13-epi-manoyl oxide than in manoyl oxide, enabling rapid differentiation [1]. Given that ent-13-epi-manoyl oxide exhibits superior Gram-positive antibacterial activity, accurate epimer quantification is essential for reproducible SAR conclusions [2].

Application

Selection Property

Validation Focus

Forskolin biosynthesis precursor

Enantiomeric identity (13R)

Microbial cell-factory yield; stereospecific product confirmation

Cancer cell-model SAR studies

Low intrinsic cytotoxicity baseline

Cell-model endpoint review; functional-group cytotoxicity contribution

Eicosanoid pathway research

Selective PGE2 modulation without sPLA2 activity

Arachidonic acid cascade dissection; pathway-response interpretation

Essential oil QC and authentication

Chemotaxonomic marker stability

GC-MS identification; batch-to-batch compositional review

• [1] Forman V, Bjerg-Jensen N, Dyekjær JD, Møller BL, Pateraki I. Engineering of CYP76AH15 can improve activity and specificity towards forskolin biosynthesis in yeast. Microb Cell Fact. 2018;17(1):181. View Source
• [2] Gani I, Sofi ZI, Kaur G, Goswami A, Bhat KA. Hemisynthesis and cytotoxic evaluation of manoyl oxide analogs from sclareol: effect of two tertiary hydroxyls & Heck coupling on cytotoxicity. Nat Prod Res. 2025;39(19):5452-61. View Source